Methyl 1,4-dioxaspiro[4.5]decane-6-carboxylate

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: methyl 1,4-dioxaspiro[4.5]decane-6-carboxylate
• InChI: InChI=1S/C10H16O4/c1-12-9(11)8-4-2-3-5-10(8)13-6-7-14-10/h8H,2-7H2,1H3
• InChI Key: LUQQRDSMUWWQSH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCCC12OCCO2

Description

Methyl 1,4-dioxaspiro[4.5]decane-6-carboxylate is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl-2-oxocyclohexanecarboxylate (4-1) (7.0 g, 44.8 mmol), ethylene glycol (3.00 mL, 53.8 mmol) and p-toluenesulfonic acid monohydrate (0.853 g, 4.48 mmol) in Benzene (45 mL) was heated to reflux overnight. The reaction was then cooled to rt and concentrated. The residue was purified by column chromatography to give the title compound. 1H NMR (500 MHz, CDCl3) δ 3.86-3.99 (m, 4H), 3.69 (s, 3H), 2.69 (dd, 1H, J=4.9 Hz, 9.0 Hz), 1.82-1.97 (m, 3H), 1.58-1.73 (m, 3H), 1.45-1.53 (m, 1H), 1.26-1.37 (m, 1H).